Cas no 53358-72-8 (1-BROMOHEXANE-1-13C)

• Product Name: 1-BROMOHEXANE-1-13C
• CAS No: 53358-72-8
• MF: C₆H₁₃Br
• MW: 166.064076185226
• CID: 2830717
• PubChem ID: 71309240
• Update Time: 2025-04-21

1-BROMOHEXANE-1-13C Chemical and Physical Properties

Names and Identifiers

• 1-bromohexane-13C
• 1-Bromo(1-~13~C)hexane
• DTXSID70745799
• DTXCID00696543
• 53358-72-8
• 1-Bromohexane-1-13C, 99 atom % 13C
• 1-BROMOHEXANE-1-13C

• Inchi： 1S/C6H13Br/c1-2-3-4-5-6-7/h2-6H2,1H3/i6+1
• InChI Key： MNDIARAMWBIKFW-PTQBSOBMSA-N
• SMILES： Br[13CH2]CCCCC

Computed Properties

• Exact Mass: 165.02342g/mol
• Monoisotopic Mass: 165.02342g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 27.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.183 g/mL at 25 °C
• Melting Point: -85 °C(lit.)
• Boiling Point: 154-158 °C(lit.)

1-BROMOHEXANE-1-13C Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides